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Compound of Interest

Compound Name: Cobalt;hafnium

Cat. No.: B15444124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase equilibria in the Cobalt-
Hafnium (Co-Hf) binary system. The information presented is compiled from assessed phase
diagrams and experimental studies, offering a valuable resource for materials scientists,
researchers, and professionals involved in alloy development. This document summarizes the
established intermetallic compounds, invariant reactions, and the experimental methodologies
employed in the determination of the Co-Hf phase diagram.

Equilibrium Phases and Intermetallic Compounds

The Co-Hf system is characterized by several equilibrium phases, including the liquid phase
(L), terminal solid solutions of Hafnium in Cobalt (aCo and €Co), and Hafnium (BHf and aHf),
and a series of intermetallic compounds. The existence and stability of these phases are crucial
for understanding the properties and behavior of Co-Hf alloys.

Table 1: Equilibrium Phases in the Co-Hf System
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Phase Crystal Structure Stability Range (°C) Notes
Face-Centered Cubic Co-rich terminal solid
(aCo) _
(fce) solution.
Hexagonal Close- Co-rich terminal solid
(eCo) )
Packed (hcp) solution.
] Also referred to as
Co23Hfe Cubic 950 - 1275
HfeCo023.[1]
) Proposed to be stable
Co11Hf2 Orthorhombic ~650 - 1273 )
instead of Co7Hf.
Existence has been
Co7Hf2 Orthorhombic Up to 1350 questioned in some
studies.
) Congruent melting
CozHf Cubic (MgCuz type) Up to 1670 ]
point.
) Congruent melting
CoHf Cubic (CsCl type) Up to 1640 )
point.
Homogeneity range
CoHf2 Cubic Up to 1315 from ~67 to 74 at.%
Hf.
Body-Centered Cubic Hf-rich terminal solid
(BHf) 1743 - 2231 _
(bcc) solution.
Hexagonal Close- Hf-rich terminal solid
(aHf) Below 1743

Packed (hcp)

solution.

Note: The existence of Co7Hf has been disputed, with some studies suggesting the presence of

Co11Hf2 instead.

Invariant Reactions

The invariant reactions in the Co-Hf system dictate the phase transformations that occur at

specific temperatures and compositions. These reactions are fundamental to controlling the
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microstructure of Co-Hf alloys during solidification and heat treatment.

Table 2: Invariant Reactions in the Co-Hf System

Composition (at.%

Reaction Temperature (°C) Hf) Reaction Type
L < (aCo) + Coi1Hf2 1244.0 9.44 Eutectic
L + CozsHfe « o
1273.0 11.61 Peritectic
Co11Hf2
L < CoHfz + (BHf) 1277.9 71.91 Eutectic
L + CoHf « CoHf2 1306.8 67.95 Peritectic
L + CozHf < Co23Hfs 1326.6 14.54 Peritectic
L < Coz2Hf + CoHf 1565.7 41.53 Eutectic
(BHf) « CoHfz2 + (aHf)  1203.5 88.62 Eutectoid
Co11Hf2 < Co23Hfs + )
650.0 20.69 Eutectoid
(aCo)
(aCo) < Co23Hfe + )
421.8 20.69 Eutectoid

(eCo)

Crystallographic Data

The crystal structures of the intermetallic compounds in the Co-Hf system are essential for
predicting their physical and mechanical properties. While data for some phases are well-
established, others remain a subject of investigation.

Table 3: Crystallographic Data for Co-Hf Intermetallic Compounds

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15444124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Compound Pearson Space Group Prototype Lattice
Symbol Parameters (A)

Co23Hfs cF116 Fm-3m TheMn23 a=11.53

CozHf cF24 Fd-3m MgCu:z a=6.88

CoHf ch2 Pm-3m CsCl a=3.164

Note: Detailed and experimentally verified crystallographic data for Coi1Hf2, Co7Hf2, and CoHf:
are not consistently available in the reviewed literature and require further investigation.

Experimental Protocols

The determination of the Co-Hf phase diagram has been accomplished through a combination
of experimental techniques. The following provides an overview of the typical methodologies

employed.

Alloy Preparation

e Arc Melting: High-purity cobalt (99.99%) and hafnium (99.98%) are weighed to the desired
compositions. The constituent elements are then melted together in an arc furnace under a
purified argon atmosphere. To ensure homogeneity, the resulting alloy buttons are typically
inverted and re-melted several times. Weight loss during melting is monitored to ensure the
final composition is close to the nominal composition.

Heat Treatment

 Homogenization Annealing: The as-cast alloy samples are sealed in evacuated quartz
ampoules, often back-filled with a small amount of argon to prevent oxidation. The ampoules
are then subjected to high-temperature annealing for an extended period (e.g., several
hundred hours) to achieve phase equilibrium. Following annealing, the samples are
guenched in cold water to retain the high-temperature microstructure.

Phase Analysis

o X-Ray Diffraction (XRD): XRD is a primary technique for identifying the phases present in the
annealed alloys. Powdered samples are analyzed using a diffractometer, typically with Cu Ka
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radiation. The resulting diffraction patterns are compared with known crystallographic data to
identify the crystal structures of the constituent phases.

Electron Probe Microanalysis (EPMA): EPMA is used to determine the chemical composition
of the individual phases within the microstructure. A focused beam of electrons is scanned
across the surface of a polished sample, and the characteristic X-rays emitted from each
point are analyzed to quantify the elemental composition. This technique is crucial for
determining the homogeneity ranges of solid solutions and the precise compositions of

intermetallic compounds.

Thermal Analysis

Differential Thermal Analysis (DTA): DTA is employed to determine the temperatures of
invariant reactions (e.g., eutectic, peritectic, and solid-state transformations). A small sample
of the alloy and an inert reference material are heated or cooled at a controlled rate. The
temperature difference between the sample and the reference is monitored. Endothermic or
exothermic events, corresponding to phase transformations, are detected as deviations from
the baseline.

Visualizations
Co-Hf Phase Diagram
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CoHtPhase Diagram (Schemaic)

Click to download full resolution via product page

Caption: A schematic representation of the Co-Hf phase diagram.
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Caption: A typical experimental workflow for the determination of a binary phase diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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